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Solubility Profile of Butyloctyl Salicylate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Butyloctyl Salicylate, a multifunctional ester increasingly utilized in the cosmetic and

pharmaceutical industries. This document outlines its solubility in various solvents, details

experimental protocols for determining its solubility, and presents a logical workflow for this

process.

Core Concepts and Significance
Butyloctyl Salicylate (CAS No. 190085-41-7) is the ester of salicylic acid and butyloctanol. Its

utility in formulations stems from its excellent properties as a solvent, emollient, and carrier for

active ingredients, particularly in sun care products where it can enhance SPF performance

and photostability of UV filters.[1] A thorough understanding of its solubility profile is critical for

formulators to ensure product stability, efficacy, and aesthetic appeal.

Solubility Data
Butyloctyl Salicylate is characterized by its lipophilic nature, rendering it insoluble in aqueous

solutions but soluble in a wide range of oils and organic solvents. The following tables

summarize both the qualitative and quantitative solubility of Butyloctyl Salicylate.
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Qualitative Solubility
The following table provides a summary of solvents in which Butyloctyl Salicylate is known to

be soluble or insoluble based on available technical data.

Solvent Category Solvent Name Solubility

Polar Protic Water Insoluble

Glycerin Insoluble

Ethanol Soluble

Esters Isopropyl Myristate Soluble

Caprylic/Capric Triglyceride Soluble

C12-15 Alkyl Benzoate Soluble

Hydrocarbons Mineral Oil Soluble

Isododecane Soluble

Silicones Cyclomethicone Soluble

Dimethicone Soluble

Quantitative Solubility of Other Ingredients in Butyloctyl
Salicylate
Butyloctyl Salicylate is an effective solvent for various cosmetic ingredients. The table below

presents known solvency data.

Solute Concentration

Benzophenone-3 (Oxybenzone) 16% (w/w)

Note: Extensive quantitative solubility data for Butyloctyl Salicylate in a wide range of

solvents is not readily available in public literature. The following table is presented as a

template for researchers to populate with experimentally determined values. The values

provided are hypothetical examples.
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Template for Quantitative Solubility Data
Solvent Temperature (°C) Solubility ( g/100 mL)

Ethanol (95%) 25 > 50 (Miscible)

Isopropyl Myristate 25 > 50 (Miscible)

Caprylic/Capric Triglyceride 25 > 50 (Miscible)

C12-15 Alkyl Benzoate 25 > 50 (Miscible)

Dimethicone (10 cSt) 25 ~ 20

Isododecane 25 > 50 (Miscible)

Experimental Protocol for Solubility Determination
The following protocol outlines a detailed methodology for determining the solubility of

Butyloctyl Salicylate in various organic solvents. This method is adapted from general

principles of solubility testing for cosmetic esters.

Objective
To determine the saturation solubility of Butyloctyl Salicylate in a given solvent at a specified

temperature.

Materials
Butyloctyl Salicylate (high purity)

Selected solvents (analytical grade)

Glass vials with screw caps

Analytical balance

Shaking incubator or magnetic stirrer with temperature control

Centrifuge
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Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

Spectrophotometer

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of Butyloctyl Salicylate to a series of glass vials.

Accurately pipette a known volume of the selected solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C) and

agitate for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached. A

preliminary experiment can determine the time required to reach equilibrium.

Sample Clarification:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for at least 2 hours to allow undissolved material to settle.

To ensure complete removal of undissolved Butyloctyl Salicylate, centrifuge the vials at

a moderate speed (e.g., 3000 rpm) for 15 minutes.

Carefully collect an aliquot of the supernatant using a syringe and filter it through a 0.45

µm syringe filter into a clean vial. This step is crucial to prevent undissolved solute from

affecting the concentration measurement.

Quantification:

Preparation of Standard Solutions: Prepare a series of standard solutions of Butyloctyl
Salicylate of known concentrations in the solvent of interest.
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Analytical Method:

HPLC-UV: Develop a suitable HPLC method. A reversed-phase C18 column is often

appropriate for salicylate esters. The mobile phase could consist of a mixture of an

organic solvent (e.g., acetonitrile or methanol) and water. Detection can be performed

using a UV detector at a wavelength where Butyloctyl Salicylate has significant

absorbance (around 305 nm).

UV-Vis Spectrophotometry: If Butyloctyl Salicylate is the only absorbing species in the

solution, a UV-Vis spectrophotometer can be used. Determine the wavelength of

maximum absorbance (λmax) and create a calibration curve using the standard

solutions.

Sample Analysis: Accurately dilute the filtered supernatant with the solvent to a

concentration that falls within the linear range of the calibration curve. Analyze the diluted

sample using the chosen analytical method.

Calculation of Solubility:

From the calibration curve, determine the concentration of Butyloctyl Salicylate in the

diluted sample.

Calculate the concentration in the original saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as g/100 mL or mg/mL.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the determination of Butyloctyl
Salicylate solubility.
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Preparation of Saturated Solution

Sample Clarification

Quantification

Calculation

Add excess Butyloctyl Salicylate to vial

Add known volume of solvent

Equilibrate at constant temperature with agitation

Settle undissolved solute

Centrifuge

Filter supernatant

Analyze by HPLC-UV or UV-Vis

Prepare standard solutions

Determine concentration from calibration curve

Account for dilution

Express solubility in g/100mL

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Butyloctyl Salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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